Cas no 1394744-49-0 (5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one)

5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one structure
1394744-49-0 structure
Product Name:5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one
CAS No:1394744-49-0
Molecular Formula:C14H11FN4O2
Molecular Weight:286.261145830154
CID:6584986
PubChem ID:71873506

5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one Properties

Names and Identifiers

    • 5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one
    • AKOS033208797
    • EN300-26612838
    • 5-(6-fluoropyridine-3-carbonyl)-3,4-dihydro-1H-pyrido[2,3-b][1,4]diazepin-2-one
    • 1394744-49-0
    • Z1264645109
    • InChIKey: KSDSVHMQUUMVFT-UHFFFAOYSA-N
    • Inchi: 1S/C14H11FN4O2/c15-11-4-3-9(8-17-11)14(21)19-7-5-12(20)18-10-2-1-6-16-13(10)19/h1-4,6,8H,5,7H2,(H,18,20)
    • SMILES: FC1=CC=C(C=N1)C(N1C2=C(C=CC=N2)NC(CC1)=O)=O

Computed Properties

  • Exact Mass: 286.08660377g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 286.08660377g/mol
  • Heavy Atom Count: 21
  • Complexity: 420
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.2Ų

5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-26612838-0.05g
5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one
1394744-49-0 95.0%
0.05g
$212.0 2025-03-20

5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one Related Literature

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